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Introduction
Monoammonium L-glutamate monohydrate is the hydrated ammonium salt of L-glutamic

acid, a non-essential amino acid that plays a pivotal role in cellular metabolism.[1] As a

compound that provides both L-glutamate and ammonium ions, it finds applications across

various scientific and industrial domains, from its use as a flavor enhancer in the food industry

to its role as a component in cell culture media for biopharmaceutical production.[2][3] This

guide provides an in-depth overview of its chemical identity, properties, relevant experimental

protocols, and its role in biological pathways.

Chemical Identity and Properties
The precise identification of a chemical compound is fundamental for its application in research

and development. Monoammonium L-glutamate monohydrate is registered under CAS

number 139883-82-2.[4][5]

2.1 IUPAC Name and Synonyms

IUPAC Name: azanium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate[4]
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Common Synonyms: Ammonium glutamate, Monoammonium glutamate monohydrate, L-

Glutamic acid monoammonium salt, E624[2][6][7]

2.2 Chemical and Physical Data

The key properties of Monoammonium L-glutamate monohydrate are summarized in the

tables below for easy reference and comparison.

Table 1: Chemical Identifiers and Formula

Identifier Value Source

Molecular Formula C₅H₁₄N₂O₅ [4]

Molecular Weight 182.18 g/mol [4][6]

CAS Number 139883-82-2 [4]

EC Number 231-447-1 [4]

| InChI Key | PHKGGXPMPXXISP-UHFFFAOYSA-N |[8] |

Table 2: Physical and Chemical Properties

Property Value Conditions Source

Physical
Description

White, practically
odorless crystals
or crystalline
powder

Standard [4][6]

Solubility

Freely soluble in

water; practically

insoluble in ethanol or

ether

Standard [4][7]

pH 6.0 - 7.0 5% aqueous solution [4]

| Specific Optical Rotation [α]D | +25.4° to +26.4° | 20°C, 10% (w/v) solution in 2N HCl |[6] |
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Role in Biological Pathways and Applications
L-glutamate is a central molecule in nitrogen metabolism and a key excitatory neurotransmitter

in the mammalian central nervous system.[1] Its ammonium salt serves as a readily available

source of glutamate for various biological processes.

3.1 Metabolic Significance

L-glutamate is a precursor for the synthesis of numerous amino acids and other metabolites.[1]

It is interconverted with the Krebs cycle intermediate α-ketoglutarate by the action of glutamate

dehydrogenase (GDH), directly linking amino acid and carbohydrate metabolism. This makes it

a critical component for cellular energy and biosynthesis.[9] The production of L-glutamate

family amino acids, widely used in pharmaceutical and food industries, often relies on microbial

fermentation using strains like Corynebacterium glutamicum.[9]
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Start

1. Weigh ~200mg
of dried sample

2. Dissolve in 6mL
formic acid

3. Add 100mL
glacial acetic acid

4. Titrate with 0.1N
Perchloric Acid

5. Determine endpoint
potentiometrically

6. Run blank
determination

7. Calculate purity

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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